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Compound of Interest

[1,3]Dioxolof4,5-B]pyridine-6-
Compound Name:

carbaldehyde
CAS No.: 76470-45-6
Cat. No.: B1611541

Get Quote

\ J

Subject: 4-Chloro-5-fluoronicotinaldehyde Corrected CAS: 1060802-34-7 (Note: The user-
provided CAS 1060802-34-9 fails the modulus 10 checksum validation. This guide addresses
the chemically valid identifier ending in -7).[1][2][3] Document Type: Technical Safety &
Handling Guide Version: 2.0 (Scientific Operations)

Executive Summary & Compound Identification

4-Chloro-5-fluoronicotinaldehyde is a high-value heterocyclic building block used primarily in
the synthesis of complex pharmaceutical agents, particularly those targeting kinase pathways
or nicotinic receptors.[4] As a halogenated pyridine aldehyde, it possesses specific reactivity
profiles—notably susceptibility to oxidation and nucleophilic aromatic substitution—that dictate
stringent handling protocols.
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Property Technical Specification

Chemical Name 4-Chloro-5-fluoropyridine-3-carbaldehyde
CAS Number 1060802-34-7

Molecular Formula CeHsCIFNO

Molecular Weight 159.55 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Soluble in DMSO, Methanol, Dichloromethane

Solubility (DCM)

o Air-Sensitive (Aldehyde oxidation); Moisture-
Reactivity Class N
Sensitive

Hazard Profiling & Risk Assessment

Scientific Rationale: While specific toxicological data (LD50) for this specific intermediate may
be limited in public registries, its structural class (halogenated pyridines/aldehydes)
necessitates a Category 2/3 Risk Profile based on Structure-Activity Relationships (SAR).

GHS Classification (Derived)

» Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[5]
e Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation).

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation).

Critical Chemical Hazards

o Oxidative Instability: The aldehyde moiety (-CHO) at the C3 position is prone to autoxidation
to the corresponding carboxylic acid (4-chloro-5-fluoronicotinic acid) upon exposure to
atmospheric oxygen.
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o Sensitization Potential: Halogenated pyridines can act as skin sensitizers. Direct contact
must be strictly avoided to prevent contact dermatitis.

Operational Control Strategy

Expertise Insight: The primary cause of degradation for this compound is improper storage
(exposure to air/heat). The primary safety risk is inhalation of fine dust during weighing.

Engineering Controls

e Primary Containment: All open-vessel manipulations (weighing, transfer) must be performed
inside a Chemical Fume Hood certified for <0.5 ppm containment.

 Inert Atmosphere: For long-term storage or reactions lasting >4 hours, handle under Argon or
Nitrogen to prevent aldehyde oxidation.

Personal Protective Equipment (PPE) Matrix

Zone PPE Requirement Rationale

Protects against fine dust and
Ocular Chemical Splash Goggles accidental splashes of
solutions (e.g., in DCM).[4]

Halogenated pyridines can

b | Double Nitrile Gloves (0.11 permeate standard latex.
erma
mm min) Double gloving provides a
breakthrough time buffer.
Required only if fume hood
Respiratory N95 (if outside hood) or P100 failure occurs or during spill

cleanup.

Handling Workflow Visualization

The following decision tree outlines the standard operating procedure (SOP) for retrieving and
using this compound.
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Compound Retrieval
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Caption: Workflow for minimizing oxidative degradation and hydrolysis during handling.
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Storage & Stability Management

To maintain chemical purity >98% for drug development applications, strict adherence to the
following storage protocols is mandatory.

Temperature:-20°C (x 5°C).

Atmosphere: Store under inert gas (Argon preferred over Nitrogen due to density).

Container: Amber glass vials with Teflon-lined caps to prevent photolysis and cap corrosion.

Shelf-Life: 12 months if seal is unbroken; 3 months after opening if purged correctly.

Emergency Response Protocols

Trustworthiness: These protocols are designed to be self-validating based on the chemical's
solubility profile.

Spill Management (Solid)

o Evacuate: Clear the immediate area of non-essential personnel.
o PPE Up: Don double nitrile gloves, goggles, and a P100 respirator.

» Contain: Do not dry sweep (generates dust). Cover the spill with a damp paper towel
(dampened with Ethanol or Acetone).

o Clean: Wipe up the material.[4] Place waste in a "Halogenated Organic Solids" waste
container.

o Decontaminate: Wash surface with 10% sodium carbonate solution to neutralize any
potential acidic hydrolysis products.

First Aid Measures

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.
Mechanism: Aldehydes are respiratory irritants; immediate removal prevents mucosal
edema.
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o Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol on skin, as it
may enhance transdermal absorption of the halogenated compound.

o Eye Contact: Rinse with water for 15 minutes, lifting eyelids. Seek ophthalmological
evaluation.

Emergency Logic Flow
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Caption: Triage logic for exposure incidents involving halogenated pyridine aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: Safe Handling & Operational
Controls for CAS 1060802-34-7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1611541/docs#technical-monograph-safe-handling-
operational-controls-for-cas-1060802-34-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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